Cas no 1803884-02-7 (1-(3-Bromo-2-(hydroxymethyl)phenyl)-3-chloropropan-2-one)

• Product Name: 1-(3-Bromo-2-(hydroxymethyl)phenyl)-3-chloropropan-2-one
• CAS No: 1803884-02-7
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4975057
• Update Time: 2025-06-23

1-(3-Bromo-2-(hydroxymethyl)phenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-(hydroxymethyl)phenyl)-3-chloropropan-2-one

• Inchi： 1S/C10H10BrClO2/c11-10-3-1-2-7(9(10)6-13)4-8(14)5-12/h1-3,13H,4-6H2
• InChI Key： BBMPJADVCIKOHF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(CCl)=O)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2
• Topological Polar Surface Area: 37.3

Additional information on 1-(3-Bromo-2-(hydroxymethyl)phenyl)-3-chloropropan-2-one

1-(3-Bromo-2-(hydroxymethyl)phenyl)-3-chloropropan-2-one: A Comprehensive Overview

The compound 1-(3-Bromo-2-(hydroxymethyl)phenyl)-3-chloropropan-2-one, with the CAS number 1803884-02-7, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position of the phenyl ring, a hydroxymethyl group at the 2-position, and a chlorinated ketone group. These structural features contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The presence of the bromine atom and hydroxymethyl group in the phenyl ring introduces significant electronic effects, which can influence the compound's reactivity and bioavailability. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the context of drug design targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, thereby improving yield and purity. The structural complexity of this molecule makes it a valuable building block for constructing more intricate organic frameworks.

The compound's physical properties, including its melting point, boiling point, and solubility, have been extensively studied to better understand its behavior under various conditions. For instance, its solubility in polar solvents has been found to be significantly higher than in non-polar solvents, which is advantageous for certain industrial applications such as chromatography and extraction processes.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of advanced materials. Recent research has demonstrated its ability to form stable complexes with metal ions, making it a candidate for applications in catalysis and materials science. Additionally, its chiral properties have been leveraged in asymmetric synthesis, further expanding its utility in organic chemistry.

In conclusion, 1-(3-Bromo-2-(hydroxymethyl)phenyl)-3-chloropropan-2-one represents a versatile molecule with a wide range of potential applications. Its unique structure and chemical properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.